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Compound of Interest

Compound Name: D-Amphetamine Isopropylurea

Cat. No.: B15353274

For Immediate Implementation by Laboratory Personnel

The proper disposal of D-Amphetamine Isopropylurea, a controlled substance derivative, is a
critical component of laboratory safety and regulatory compliance. Adherence to established
protocols is essential to prevent environmental contamination and diversion, ensuring the
safety of both laboratory personnel and the public. This document provides a detailed, step-by-
step guide for the safe and compliant disposal of D-Amphetamine Isopropylurea, tailored for
researchers, scientists, and drug development professionals.

The disposal of controlled substances is strictly regulated by the Drug Enforcement
Administration (DEA) in the United States. The primary mandate is to render the substance
"non-retrievable,” meaning it cannot be practically recovered or transformed back into a usable
controlled substance.[1][2][3][4] Under no circumstances should D-Amphetamine
Isopropylurea or its containers be disposed of in standard trash or down the drain.[2]

Core Disposal Procedures: A Step-by-Step Approach

There are two primary DEA-compliant methods for the disposal of expired, unwanted, or
contaminated D-Amphetamine Isopropylurea from a laboratory setting: utilizing a reverse
distributor or through on-site destruction.

Method 1: Reverse Distributor
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A reverse distributor is a DEA-registered company authorized to handle and dispose of
controlled substances.[1][2] This is often the most straightforward method for laboratories.

e Segregation and Labeling: Clearly label the D-Amphetamine Isopropylurea designated for
disposal with "EXPIRED," "WASTE," or a similar identifier. Segregate it from active inventory
within your secure controlled substance storage area.[5]

o Contact a Reverse Distributor: Engage a DEA-approved reverse distributor. Your institution's
Environmental Health & Safety (EHS) office can typically provide a list of approved vendors.

[5]

o Documentation: Complete all required documentation, which will include an inventory of the
substances to be disposed of. For Schedule I or Il substances, a DEA Form 222 may be
required.[5]

o Packaging and Transfer: Package the D-Amphetamine Isopropylurea according to the
reverse distributor's instructions and Department of Transportation (DOT) regulations. The
transfer of custody must be documented.[4]

Method 2: On-Site Destruction

On-site destruction must render the D-Amphetamine Isopropylurea non-retrievable.[2][3] This
is often achieved through chemical inactivation.

o Witness Requirement: The entire on-site destruction process must be witnessed by at least
two authorized employees.[5][6]

o Personal Protective Equipment (PPE): Before handling the substance, all personnel must be
equipped with appropriate PPE, including safety goggles, gloves, and a lab coat.

e Chemical Inactivation:

o Utilize a commercially available controlled substance destruction product, such as Rx
Destroyer™, which contains activated carbon to adsorb and neutralize the active
pharmaceutical ingredient.[2][5]
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o Follow the manufacturer's instructions precisely. This typically involves adding the D-
Amphetamine Isopropylurea to the container, adding water, and agitating the mixture.[5]

[6]

Record Keeping:

o Meticulously record the destruction on a DEA Form 41, "Registrants Inventory of Drugs
Surrendered.”

o Both witnesses must sign and date the form.[2][6]
o Maintain these records for a minimum of two years.[2][6]

Disposal of Residue: Once the chemical inactivation process is complete and the substance
is rendered non-retrievable, the resulting mixture may be disposed of as hazardous or non-
hazardous waste in accordance with federal, state, and local regulations.[6] If the inactivation
product is mixed with a substance classified as hazardous waste, the entire container must
be treated as hazardous waste.[6]

Disposal of Empty Containers and Ancillary Materials

Empty Containers: Any empty stock bottles that previously contained D-Amphetamine
Isopropylurea must have their labels removed or completely defaced to render them
unreadable before being discarded.[2]

Contaminated Materials: Needles, syringes, and other materials used in the administration of
controlled substances must be disposed of in accordance with university policy and local and
federal regulations for sharps and biohazardous waste.[2] Ensure no residual drug remains
in these items.[2]

Quantitative Data Summary

While specific quantitative data for the disposal of D-Amphetamine Isopropylurea is not

available, the following table summarizes key regulatory and procedural quantities for

controlled substance disposal.
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Parameter Value/Requirement Source

Minimum Number of
Witnesses for On-Site 2 [51[6]

Destruction

Minimum Record Retention

2 years 6
Period Y o)

DEA Form for Reporting
] DEA Form 41 [2]
Destruction

Experimental Protocols

The standard operating procedure for on-site chemical inactivation of D-Amphetamine
Isopropylurea is as follows:

Objective: To render D-Amphetamine Isopropylurea non-retrievable through chemical
inactivation using a commercially available destruction agent.

Materials:

D-Amphetamine Isopropylurea for disposal

Commercially available controlled substance destruction container (e.g., Rx Destroyer™)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

DEA Form 41

Permanent marker

Procedure:
o Two authorized individuals will be present to witness the entire procedure.

o Both individuals will don the appropriate PPE.
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e The quantity of D-Amphetamine Isopropylurea to be destroyed will be recorded on the
DEA Form 41.

» The D-Amphetamine Isopropylurea will be carefully transferred into the destruction
container.

o Warm water will be added to the fill line of the container, as per the manufacturer's
instructions.

e The container will be sealed and gently agitated to ensure the activated carbon thoroughly
mixes with the substance.

e The container will be stored in a secure location until it is ready for final disposal as chemical
waste.

o Both witnesses will sign and date the DEA Form 41.
e The completed form will be filed with the laboratory's controlled substance records.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of D-Amphetamine Isopropylurea.
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Caption: Disposal workflow for D-Amphetamine Isopropylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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